Cas no 14442-54-7 (Carbamic acid,methylnitro-, methyl ester (7CI,8CI,9CI))

• Product Name: Carbamic acid,methylnitro-, methyl ester (7CI,8CI,9CI)
• CAS No: 14442-54-7
• MF: C₃H₆N₂O₄
• MW: 134.090740680695
• CID: 179913
• PubChem ID: 231795
• Update Time: 2025-04-19

Carbamic acid,methylnitro-, methyl ester (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,methylnitro-, methyl ester (7CI,8CI,9CI)
• methyl N-methyl-N-nitrocarbamate
• AC1L5MGN
• AC1Q21UH
• AR-1J5883
• CTK4C4070
• methyl methyl(nitro)carbamate
• Methyl-(N-methyl-N-nitro-carbamat)
• methyl-nitro-carbamic acid methyl ester
• Methyl-nitro-carbamidsaeure-methylester
• N-Nitro-N-methyl-urethylan
• NSC28521
• NSC-28521
• 14442-54-7
• DTXSID10282870

• Inchi： 1S/C3H6N2O4/c1-4(5(7)8)3(6)9-2/h1-2H3
• InChI Key： SCASXMBTFPUSSI-UHFFFAOYSA-N
• SMILES： O(C)C(N(C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 134.03278
• Monoisotopic Mass: 134.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 181.7°Cat760mmHg
• Flash Point: 63.7°C
• Refractive Index: 1.453
• PSA: 72.68
• LogP: 0.39950